N-[4-(benzyloxy)phenyl]-2-[(3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: 2-[(3-methyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C28H24N4O3S/c1-32-27(34)26-25(23(16-29-26)20-10-6-3-7-11-20)31-28(32)36-18-24(33)30-21-12-14-22(15-13-21)35-17-19-8-4-2-5-9-19/h2-16,29H,17-18H2,1H3,(H,30,33)
• InChI Key: UKCHEDRSBHKCCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C28H24N4O3S
• Molecular Weight: 496.6 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-[(3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C28H24N4O3S and its molecular weight is 496.59. The purity is usually 95%.
BenchChem offers high-quality N-[4-(benzyloxy)phenyl]-2-[(3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(benzyloxy)phenyl]-2-[(3-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization and Conformational Studies

Research has delved into the crystal structures of related compounds to understand their conformational behavior and molecular interactions. For instance, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveal these molecules adopt a folded conformation, influenced by intramolecular hydrogen bonds. Such structural insights are critical for designing molecules with specific biological activities (S. Subasri et al., 2016; S. Subasri et al., 2017).

Dual Inhibitory Potential

A significant application area for compounds with this scaffold is their dual inhibitory action against critical enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are targets in cancer therapy and antimicrobial resistance. The synthesis of analogues like N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid highlights the compound's potent dual inhibitory activity (A. Gangjee et al., 2008).

Antitumor Activity

Derivatives containing the pyrrolo[2,3-d]pyrimidine scaffold have been synthesized and evaluated for their antitumor properties. These compounds, characterized by their ability to inhibit DHFR, have shown promising results in vitro against tumor cells, highlighting their potential as anticancer agents (A. Gangjee et al., 2007; S. Alqasoumi et al., 2009).

Antimicrobial and Antifungal Activities

The exploration of novel heterocyclic compounds with sulfamido moieties has extended to their antimicrobial and antifungal effects. Such studies contribute to the development of new therapeutic agents capable of addressing resistant strains of bacteria and fungi (R. Nunna et al., 2014).

Molecular Docking and Drug Design

Advancements in computational chemistry have enabled the molecular docking of these compounds against specific targets, such as enzymes involved in the SARS-CoV-2 lifecycle. This approach assists in identifying potential inhibitors of the virus, contributing to the global effort against COVID-19 (S. Mary et al., 2020).